molecular formula C8H15N3OS B8370659 1-(3-(2-Oxopyrrolidin-1-yl)propyl)thiourea CAS No. 74764-61-7

1-(3-(2-Oxopyrrolidin-1-yl)propyl)thiourea

Cat. No.: B8370659
CAS No.: 74764-61-7
M. Wt: 201.29 g/mol
InChI Key: WSJXXICHMHSQBQ-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

1-(3-(2-Oxopyrrolidin-1-yl)propyl)thiourea is a useful research compound. Its molecular formula is C8H15N3OS and its molecular weight is 201.29 g/mol. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Properties

CAS No.

74764-61-7

Molecular Formula

C8H15N3OS

Molecular Weight

201.29 g/mol

IUPAC Name

3-(2-oxopyrrolidin-1-yl)propylthiourea

InChI

InChI=1S/C8H15N3OS/c9-8(13)10-4-2-6-11-5-1-3-7(11)12/h1-6H2,(H3,9,10,13)

InChI Key

WSJXXICHMHSQBQ-UHFFFAOYSA-N

Canonical SMILES

C1CC(=O)N(C1)CCCNC(=S)N

Origin of Product

United States

Synthesis routes and methods

Procedure details

A mixture of 1-(3-aminopropyl)-2-pyrrolidinone (560 μL, 4 mmol) and benzoyl isothiocyanate (536 μL, 4 mmol) was dissolved in chloroform (3 mL), stirred at room temperature for 30 min, then concentrated in vacuo. The resulting residue was dissolved in concentrated HCl (3 mL), heated at 95° C. for 2 h, then concentrated in vacuo. The resulting residue was dissolved in water and washed with dichloromethane (2×30 mL), then basified with 2 M NaOH and extracted with dichloromethane (2×30 mL). The combined extracts were dried over MgSO4 and concentrated to provide 1-(3-(2-oxopyrrolidin-1-yl)propyl)thiourea (638 mg) as a pale yellow oil.
Quantity
560 μL
Type
reactant
Reaction Step One
Quantity
536 μL
Type
reactant
Reaction Step One
Quantity
3 mL
Type
solvent
Reaction Step Two

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.